Methyl 3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]naphthalene-2-carboxylate

• IUPAC Name: methyl 3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]naphthalene-2-carboxylate
• InChI: InChI=1S/C20H21N3O3/c1-22-10-14(9-21-22)11-23-12-17(23)13-26-19-8-16-6-4-3-5-15(16)7-18(19)20(24)25-2/h3-10,17H,11-13H2,1-2H3
• InChI Key: ROLFYLLPXPWVQX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CN2CC2COC3=CC4=CC=CC=C4C=C3C(=O)OC
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol
• CAS No.: 2418667-13-5

Description

The compound is a complex organic molecule. It contains a naphthalene ring, which is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings. The molecule also contains a methylpyrazol group and an aziridine ring, which is a three-membered ring containing two carbon atoms and a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a polycyclic ring system. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the aziridine ring, which is known to be reactive due to ring strain. The naphthalene ring system may also participate in electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the naphthalene ring system might make the compound relatively nonpolar and hydrophobic.

Mechanism of Action

Without more specific information, it’s difficult to predict the exact mechanism of action of this compound. Its biological activity would likely depend on how it interacts with biological molecules, which in turn would be influenced by its specific molecular structure.

Future Directions

Future research on this compound could involve exploring its synthesis, studying its reactivity, investigating its potential biological activity, and assessing its safety and environmental impact.